Transdermal delivery of insulin using a solid-in-oil nanodispersion enhanced by arginine-rich peptides†
MedChemComm Pub Date: 2012-07-03 DOI: 10.1039/C2MD20059G
Abstract
A solid-in-oil nanodispersion that utilizes an oil-based vehicle of proteins was developed as a unique protein-delivery system into the skin. We enhanced the permeability of insulin and accomplished transdermal delivery of insulin by the collaborative effects of a S/O nanodispersion and arginine-rich peptides.
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